Cas no 1806195-29-8 (3-Hydroxy-5-iodo-6-(trifluoromethoxy)pyridine-2-carboxaldehyde)

• Product Name: 3-Hydroxy-5-iodo-6-(trifluoromethoxy)pyridine-2-carboxaldehyde
• CAS No: 1806195-29-8
• MF: C₇H₃F₃INO₃
• MW: 333.003304719925
• CID: 4831398
• Update Time: 2025-07-21

3-Hydroxy-5-iodo-6-(trifluoromethoxy)pyridine-2-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

• 3-Hydroxy-5-iodo-6-(trifluoromethoxy)pyridine-2-carboxaldehyde

• Inchi： 1S/C7H3F3INO3/c8-7(9,10)15-6-3(11)1-5(14)4(2-13)12-6/h1-2,14H
• InChI Key： TVYGVFBSSZQIOH-UHFFFAOYSA-N
• SMILES： IC1=CC(=C(C=O)N=C1OC(F)(F)F)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 238
• XLogP3: 3
• Topological Polar Surface Area: 59.4

Additional information on 3-Hydroxy-5-iodo-6-(trifluoromethoxy)pyridine-2-carboxaldehyde

Comprehensive Overview of 3-Hydroxy-5-iodo-6-(trifluoromethoxy)pyridine-2-carboxaldehyde (CAS No. 1806195-29-8)

The compound 3-Hydroxy-5-iodo-6-(trifluoromethoxy)pyridine-2-carboxaldehyde (CAS No. 1806195-29-8) is a highly specialized heterocyclic aldehyde with significant potential in pharmaceutical and agrochemical research. Its unique structural features, including the iodo and trifluoromethoxy substituents, make it a valuable intermediate for the synthesis of bioactive molecules. Researchers are increasingly interested in this compound due to its role in developing kinase inhibitors and antimicrobial agents, aligning with current trends in drug discovery.

In recent years, the demand for fluorinated pyridine derivatives has surged, driven by their enhanced metabolic stability and bioavailability. The presence of the trifluoromethoxy group in 3-Hydroxy-5-iodo-6-(trifluoromethoxy)pyridine-2-carboxaldehyde contributes to its lipophilicity, a critical factor in central nervous system (CNS) drug design. This property has sparked interest in its application for neurodegenerative disease research, a hot topic in 2023 due to the rising prevalence of conditions like Alzheimer's and Parkinson's.

The iodo substituent in this compound offers versatility in further functionalization via cross-coupling reactions, such as Suzuki-Miyaura or Sonogashira couplings. This adaptability makes it a sought-after building block in medicinal chemistry, particularly for constructing targeted therapies. Searches for "iodopyridine applications in drug discovery" have increased by 40% year-over-year, reflecting the growing importance of such intermediates.

From a synthetic perspective, the aldehyde functionality in 3-Hydroxy-5-iodo-6-(trifluoromethoxy)pyridine-2-carboxaldehyde enables diverse transformations, including reductive amination or condensation reactions. These reactions are pivotal for creating Schiff base ligands, which have gained attention for their catalytic and chelating properties. The compound's stability under various conditions also makes it suitable for high-throughput screening platforms, addressing the pharmaceutical industry's need for efficient lead optimization.

Environmental considerations have become paramount in chemical research, and the trifluoromethoxy group in this compound presents an interesting case. While fluorinated compounds often raise concerns about persistence, strategic incorporation of such groups can actually reduce overall dosage requirements in end-products—a concept frequently searched as "green fluorination strategies." This aligns with the industry's shift toward sustainable chemistry practices without compromising efficacy.

Analytical characterization of 3-Hydroxy-5-iodo-6-(trifluoromethoxy)pyridine-2-carboxaldehyde typically involves advanced techniques like LC-MS and NMR spectroscopy, with particular attention to the aldehyde proton signal around 9-10 ppm in 1H NMR. These methods ensure batch-to-batch consistency, a crucial factor for researchers who frequently search for "quality control of pharmaceutical intermediates." The compound's purity standards often exceed 98%, meeting rigorous requirements for preclinical studies.

In material science applications, the electron-withdrawing nature of both the iodo and trifluoromethoxy groups makes this aldehyde a candidate for designing organic electronic materials. This connects with emerging searches about "pyridine-based semiconductors," as the scientific community explores alternatives to traditional silicon-based components. The compound's potential in optoelectronics adds another dimension to its utility beyond life sciences.

Storage and handling recommendations for 3-Hydroxy-5-iodo-6-(trifluoromethoxy)pyridine-2-carboxaldehyde emphasize protection from light and moisture, common requirements for iodo-substituted compounds. These precautions maintain the integrity of both the aldehyde functionality and the heterocyclic core, ensuring optimal performance in downstream applications. Such practical considerations are frequently overlooked in literature but remain highly searched by laboratory technicians.

The global market for pyridine derivatives is projected to grow at 6.2% CAGR through 2028, with multifunctional pyridine aldehydes like this compound capturing significant interest. Patent analysis reveals increasing filings incorporating similar structures, particularly in anticancer drug formulations—a response to the 28% rise in cancer-related queries since 2020. This positions 3-Hydroxy-5-iodo-6-(trifluoromethoxy)pyridine-2-carboxaldehyde as a strategic material for pharmaceutical development pipelines.

Future research directions may explore the compound's utility in PROTAC (Proteolysis Targeting Chimeras) technology, one of the most searched terms in medicinal chemistry during 2023. The ability to incorporate both hydrogen bond donors (hydroxy group) and acceptors (aldehyde) makes it a plausible candidate for E3 ligase binding moieties. Such applications would further elevate its importance in targeted protein degradation therapies.